Cas no 1342568-91-5 (5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine)

• Product Name: 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine
• CAS No: 1342568-91-5
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 5168878
• PubChem ID: 64663845
• Update Time: 2025-10-31

5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine
• 5-Bromo-7-vinyl-2,3-dihydrobenzo[b][1,4]dioxine
• 1,4-Benzodioxin, 5-bromo-7-ethenyl-2,3-dihydro-

• Inchi： 1S/C10H9BrO2/c1-2-7-5-8(11)10-9(6-7)12-3-4-13-10/h2,5-6H,1,3-4H2
• InChI Key： UBYLNYSKAJGOFM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=C)=CC2=C1OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine

Introduction to 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine (CAS No. 1342568-91-5)

5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine (CAS No. 1342568-91-5) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of benzodioxines, which are characterized by a six-membered ring containing two oxygen atoms and a five-membered ring fused to it. The presence of a bromine atom and an ethenyl group in the structure imparts specific chemical and physical properties that make it an interesting subject for research.

The chemical structure of 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine can be represented as follows: the bromine atom is located at the 5-position of the benzene ring, while the ethenyl group is attached at the 7-position. The 2,3-dihydro configuration indicates that the compound has a partially saturated ring system. This unique arrangement of functional groups contributes to its reactivity and stability, making it a valuable intermediate in organic synthesis.

In the realm of pharmaceutical research, 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative disorders. This finding suggests that further optimization of 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine could lead to the development of novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine has also been investigated for its potential use in materials science. Researchers have explored its properties as a building block for the synthesis of advanced materials with unique optical and electronic characteristics. A study published in Advanced Materials highlighted the ability of this compound to form stable polymers with high thermal stability and excellent mechanical properties. These polymers have potential applications in areas such as optoelectronics and nanotechnology.

The synthesis of 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable benzene derivative with appropriate reagents to introduce the bromine and ethenyl groups sequentially. The choice of reagents and solvents plays a crucial role in determining the efficiency and selectivity of these reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous chemicals.

In terms of safety and handling, it is important to note that while 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine is not classified as a hazardous material or controlled substance, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine are promising across multiple domains. Ongoing research continues to uncover new applications and optimize existing ones. For example, efforts are underway to develop more efficient synthetic methods that can scale up production for industrial use. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovation in this field.

In conclusion, 5-bromo-7-ethenyl-2,3-dihydro-1,4-benzodioxine (CAS No. 1342568-91-5) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.